Cas no 1849213-21-3 (2,2-Difluoro-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol)

• Product Name: 2,2-Difluoro-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol
• CAS No: 1849213-21-3
• MF: C₄H₄F₂N₂OS
• MW: 166.149166107178
• CID: 6104318
• PubChem ID: 130592567
• Update Time: 2025-10-29

2,2-Difluoro-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1938034
• 1849213-21-3
• 2,2-difluoro-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol
• 2,2-Difluoro-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol

• Inchi： 1S/C4H4F2N2OS/c5-4(6)3(9)2-1-10-8-7-2/h1,3-4,9H
• InChI Key： VXESAPBLHQIKQJ-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(F)F)O)N=N1

Computed Properties

• Exact Mass: 166.00124025g/mol
• Monoisotopic Mass: 166.00124025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.2Ų

Additional information on 2,2-Difluoro-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol

2,2-Difluoro-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol

The compound CAS No. 1849213-21-3, also known as 2,2-Difluoro-1-(1,2,3-thiadiazol-4-yl)ethan-1-ol, is a unique organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its thiadiazole ring structure and the presence of two fluorine atoms at the 2-position of the ethanamine backbone. The combination of these structural features imparts unique chemical properties that make it a subject of interest in modern research.

Recent studies have highlighted the importance of thiadiazole-containing compounds in the field of materials science. The thiadiazole ring is known for its ability to act as a coordinating unit in metallopolymers and coordination polymers. In particular, CAS No. 1849213-21-3 has shown promise in the development of novel materials with tailored electronic and mechanical properties. Researchers have explored its potential as a building block for constructing advanced materials with applications in electronics and energy storage.

One of the most intriguing aspects of CAS No. 1849213-21-3 is its reactivity under various chemical conditions. The fluorine atoms at the 2-position contribute to the compound's stability and reactivity, making it a valuable precursor in organic synthesis. Recent advancements in catalytic chemistry have enabled more efficient syntheses of this compound, reducing production costs and enhancing its accessibility for large-scale applications.

In the pharmaceutical industry, CAS No. 1849213-21-3 has been investigated for its potential as a lead compound in drug discovery. Its structure resembles certain bioactive molecules, suggesting that it could serve as a scaffold for developing new therapeutic agents. Preclinical studies have indicated that derivatives of this compound exhibit promising biological activities, including antioxidant and anti-inflammatory properties.

The synthesis of CAS No. 1849213-21-3 typically involves a multi-step process that includes nucleophilic substitution and fluorination reactions. The use of environmentally friendly reagents and catalysts has become a focus in recent research to minimize the ecological footprint of its production. Green chemistry approaches have been successfully applied to optimize the synthesis pathway, ensuring higher yields and reduced waste generation.

From an environmental perspective, CAS No. 1849213-21-3 has been studied for its biodegradability and eco-toxicological effects. Initial assessments suggest that it exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its safe use in industrial applications. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, CAS No. 1849213-21_ol (commonly referred to as CAS No._) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for further exploration in materials science, pharmaceuticals, and sustainable chemistry. As research continues to uncover new insights into its capabilities, this compound is poised to play a significant role in shaping future innovations.